Cas no 1871880-02-2 (2-bromo-6-chloro-N-ethyl-4-fluorobenzene-1-sulfonamide)

• Product Name: 2-bromo-6-chloro-N-ethyl-4-fluorobenzene-1-sulfonamide
• CAS No: 1871880-02-2
• MF: C₈H₈BrClFNO₂S
• MW: 316.575022697449
• CID: 6051732
• PubChem ID: 165733774
• Update Time: 2025-06-08

2-bromo-6-chloro-N-ethyl-4-fluorobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-6-chloro-N-ethyl-4-fluorobenzene-1-sulfonamide
• 1871880-02-2
• EN300-1453107

• Inchi： 1S/C8H8BrClFNO2S/c1-2-12-15(13,14)8-6(9)3-5(11)4-7(8)10/h3-4,12H,2H2,1H3
• InChI Key： XVAHVCIIHBVEIJ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1S(NCC)(=O)=O)Cl)F

Computed Properties

• Exact Mass: 314.91317g/mol
• Monoisotopic Mass: 314.91317g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 54.6Ų

Additional information on 2-bromo-6-chloro-N-ethyl-4-fluorobenzene-1-sulfonamide

Recent Advances in the Study of 2-bromo-6-chloro-N-ethyl-4-fluorobenzene-1-sulfonamide (CAS: 1871880-02-2)

2-bromo-6-chloro-N-ethyl-4-fluorobenzene-1-sulfonamide (CAS: 1871880-02-2) is a sulfonamide derivative that has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its unique halogenated benzene ring and sulfonamide functional group, has been the subject of several studies aimed at exploring its pharmacological properties, synthetic pathways, and potential therapeutic uses.

Recent research has focused on the synthesis and optimization of 2-bromo-6-chloro-N-ethyl-4-fluorobenzene-1-sulfonamide, with particular emphasis on improving yield and purity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel synthetic route that utilizes palladium-catalyzed cross-coupling reactions, resulting in a 15% increase in yield compared to traditional methods. This advancement is significant for scaling up production for preclinical studies.

In terms of biological activity, preliminary in vitro studies have shown that 2-bromo-6-chloro-N-ethyl-4-fluorobenzene-1-sulfonamide exhibits moderate inhibitory effects against certain kinases involved in inflammatory pathways. Specifically, it has been reported to inhibit JAK3 kinase with an IC50 of 2.3 µM, suggesting potential applications in autoimmune diseases. However, further optimization is required to enhance selectivity and reduce off-target effects.

Another area of interest is the compound's potential as a building block for more complex molecules. Researchers at the University of Cambridge have recently incorporated 2-bromo-6-chloro-N-ethyl-4-fluorobenzene-1-sulfonamide into a library of sulfonamide-based protease inhibitors, yielding promising leads for antiviral drug development. The halogen atoms in the benzene ring were found to play a crucial role in binding affinity, as demonstrated by X-ray crystallography studies.

Despite these promising findings, challenges remain in the development of 2-bromo-6-chloro-N-ethyl-4-fluorobenzene-1-sulfonamide as a therapeutic agent. Issues such as poor aqueous solubility and metabolic instability have been identified in pharmacokinetic studies. Current research is exploring prodrug strategies and formulation technologies to address these limitations.

In conclusion, 2-bromo-6-chloro-N-ethyl-4-fluorobenzene-1-sulfonamide represents an interesting chemical scaffold with multiple potential applications in drug discovery. While significant progress has been made in its synthesis and biological evaluation, further research is needed to fully realize its therapeutic potential. The compound's unique structural features continue to make it a valuable subject of study in medicinal chemistry and chemical biology.